6-Methoxy-3-nitropyridine-2-acetonitrile

• IUPAC Name: 2-(6-methoxy-3-nitropyridin-2-yl)acetonitrile
• InChI: InChI=1S/C8H7N3O3/c1-14-8-3-2-7(11(12)13)6(10-8)4-5-9/h2-3H,4H2,1H3
• InChI Key: KOOPAOCWSWOMQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)[N+](=O)[O-])CC#N
• Molecular Formula: C8H7N3O3
• DSSTOX Substance ID: DTXSID20348653
• Molecular Weight: 193.16 g/mol
• CAS RN: 111795-99-4

Description

6-Methoxy-3-nitropyridine-2-acetonitrile is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. This compound has unique properties that make it an attractive target for research, such as its high reactivity and ability to form stable complexes with metal ions. In

Scientific Research Applications

Synthesis of Derivatives

Structural and Spectroscopic Analysis

Advanced techniques like X-ray diffraction and spectroscopy have been utilized to study the structural and electronic properties of synthesized derivatives. For example, the compound 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile was analyzed using X-ray analysis, IR, NMR, and electronic spectroscopy, highlighting its potential in material sciences (Marijana Jukić et al., 2010). Similarly, vibrational spectroscopic studies on derivatives like 2-amino-6-methoxy-3-nitropyridine (AMNP) provide crucial insights into the molecular structure, electronic properties, and potential applications in pharmaceuticals and optical materials (S. Premkumar et al., 2015).

Spectrophotometric Applications

Spectrophotometric studies have been conducted to explore the interactions and proton transfer reactions involving pyridine derivatives. These studies offer a foundation for analytical applications, such as the simultaneous determination of compounds in acetonitrile, and provide insights into the solvatochromic parameters influencing such interactions (M. M. Habeeb et al., 2009).

Research in Material Science and Chemistry

The compound and its derivatives have shown importance in material science and synthetic chemistry. For example, the synthesis of nitroanilines and nitropyridines via three-component ring transformation has been detailed, underlining the compound's significance in the synthesis of biologically active compounds (S. Le & N. Nishiwaki, 2018).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Dam. 1. It is recommended to handle it with personal protective equipment such as dust mask type N95 (US), Eyeshields, and Gloves.

Synthesis routes and methods

Procedure details

Under argon and in an anhydrous medium, 15 g (97.3 mmol) of 2-methoxy-5-nitropyridine and 17.9 g (107 mmol) of 4-chlorophenoxyacetonitrile are dissolved in 300 ml of anhydrous tetrahydrofuran; the solution is added by transfer to a solution of 24 g (214 mmol) of potassium tert-butylate in 220 ml of anhydrous tetrahydrofuran maintained at a temperature below −10° C. The reaction mixture is stirred for three hours at a temperature of from −10 to −15° C. An aqueous 5% hydrochloric acid solution (170 ml) is added dropwise to the reaction mixture, maintaining the temperature at —10° C. The mixture is extracted with ethyl acetate. After driving over magnesium sulphate and evaporation, the residue is purified by flash chromatography over silica gel (eluant:petroleum ether/ethyl acetate, 2:1). After washing with a petroleum ether/diethyl ether mixture (2:1), the title compound is obtained in the form of a brown product.